Cas no 1215206-17-9 (4-Bromo-N-ethyl-2-fluoroaniline hydrochloride)

• Product Name: 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride
• CAS No: 1215206-17-9
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• MDL: MFCD15143567
• CID: 857504
• PubChem ID: 53216870
• Update Time: 2025-05-22

4-Bromo-N-ethyl-2-fluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride
• 4-Bromo-N-ethyl-2-fluoroaniline HCl
• A-5469
• 1215206-17-9
• DTXSID40682001
• CS-0211869
• 4-bromo-N-ethyl-2-fluoroaniline;hydrochloride
• MFCD15143567
• AKOS015908418
• 4-Bromo-N-ethyl-2-fluoroaniline--hydrogen chloride (1/1)
• Benzenamine, 4-bromo-N-ethyl-2-fluoro-, hydrochloride (1:1)
• DB-357889
• SCHEMBL12476649
• 4-Bromo-N-ethyl-2-fluoroanilinehydrochloride
• BS-20972

• MDL： MFCD15143567
• Inchi： 1S/C8H9BrFN.ClH/c1-2-11-8-4-3-6(9)5-7(8)10;/h3-5,11H,2H2,1H3;1H
• InChI Key： HIYCNPLPHMNKJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)NCC.Cl

Computed Properties

• Exact Mass: 252.96700
• Monoisotopic Mass: 252.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.89500

Additional information on 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride

4-Bromo-N-ethyl-2-fluoroaniline hydrochloride (CAS No. 1215206-17-9): A Comprehensive Overview

4-Bromo-N-ethyl-2-fluoroaniline hydrochloride (CAS No. 1215206-17-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of various bioactive molecules. With the increasing demand for halogenated aniline derivatives, this compound has become a focal point for researchers and manufacturers alike.

The molecular formula of 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride is C₈H₁₀BrClFN, and it features a bromine atom at the 4-position and a fluorine atom at the 2-position of the aniline ring. The presence of these halogens enhances the compound's reactivity, making it a valuable building block in medicinal chemistry. Researchers often utilize this compound to develop novel drug candidates, particularly in the areas of central nervous system (CNS) therapeutics and anti-inflammatory agents.

One of the key reasons for the growing interest in 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride is its versatility in cross-coupling reactions. The compound serves as an excellent substrate for Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in the synthesis of complex organic molecules. These reactions are widely employed in the development of small-molecule drugs and bioconjugates, aligning with the current trend toward personalized medicine.

In addition to its pharmaceutical applications, 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride is also explored in material science. Its halogenated structure contributes to the development of advanced polymers and liquid crystals, which are essential for high-performance electronic devices. The compound's ability to modify the electronic properties of materials makes it a candidate for organic semiconductors and photovoltaic cells, addressing the global push for sustainable energy solutions.

The synthesis of 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride typically involves multi-step organic reactions, including bromination, fluorination, and N-ethylation. Researchers are continually optimizing these processes to improve yield and purity, driven by the demand for high-quality chemical intermediates. Recent advancements in green chemistry have also influenced the production methods, with a focus on reducing waste and minimizing environmental impact.

From a market perspective, the demand for 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride is expected to rise, particularly in regions with robust pharmaceutical and agrochemical industries. Asia-Pacific, for instance, has emerged as a key player due to its expanding research and development infrastructure. Companies specializing in fine chemicals are investing in scalable production techniques to meet the growing needs of global clients.

Safety and handling of 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride are critical considerations for laboratory and industrial settings. Proper personal protective equipment (PPE) and ventilation systems are recommended to ensure safe usage. Regulatory compliance, including adherence to REACH and GMP guidelines, is essential for manufacturers and distributors.

In summary, 4-Bromo-N-ethyl-2-fluoroaniline hydrochloride (CAS No. 1215206-17-9) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and adaptability in synthetic routes make it a valuable asset for researchers and industries. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable technologies.